Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0194874 | Atipamezole Hydrochloride | 104075-48-1 | C14H17N2Cl |
| VC0194884 | Atomoxetine Impurity B | 105314-53-2 | C17H21NO |
| VC0194869 | Rac trans-Lafutidine | 118288-08-7 | C22H29N3O4S |
| VC0194868 | Lafutidine Dihydro Impurity | 118288-14-5 | C22H31N3O4S |
| VC0194866 | Itopride hydrochloride | 122892-31-3 | C20H27ClN2O4 |
| VC0194907 | Fludrocortisone | 127-31-1 | C21H29FO5 |
| VC0194865 | 7-[(2R,4Ar,5S,7aR)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-yl]heptanoic acid | 136790-76-6 | C20H32F2O5 |
| VC0194893 | 4-(2-Amino-1-hydroxyethyl)benzene-1,2-diol | 138-65-8 | C10H15NO3 |
| VC0194963 | 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide | 154127-41-0 | C10H14N2O6S3 |
| VC0194972 | Brinzolamide Related Compound A | 154127-42-1 | C10H16N2O6S3 |
| VC0194940 | Levothyroxine phenolic glucuronide | 21462-56-6 | C21H19I4NO10 |
| VC0194920 | 1-Cyclopropylnaphthalene | 25033-19-6 | C13H12 |
| VC0194880 | 1,3-Dimethyl-2-cyanoguanidine | 31857-31-5 | C4H8N4 |
| VC0194932 | Thyroxine Methyl Ester | 32180-11-3 | C16H13I4NO4 |
| VC0194876 | Carbuterol | 34866-47-2 | C13H21N3O3 |
| VC0194855 | 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide | 37743-18-3 | C18H20NOBr |
| VC0194859 | 1-Piperidinebutanamide, 4-hydroxy-N,N-dimethyl-alpha,alpha,4-triphenyl- | 37743-41-2 | C29H34N2O2 |
| VC0194885 | 2-(((5-Methyl-1H-imidazol-4-yl)methyl)thio)ethylamine dihydrochloride | 38603-72-4 | C7H15Cl2N3S |
| VC0194973 | Brinzolamide Related Compound B | 404034-55-5 | C10H17N3O5S3 |
| VC0194908 | [2-[(9R,10S,11S,13S,17R)-9-Fluoro-11,17-dihydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate | 514-36-3 | C23H31FO6 |
| VC0194882 | Cimetidine | 51481-61-9 | C10H16N6S |
| VC0194861 | 4-(4-(4-Chlorophenyl)-3,6-dihydropyridin-1(2H)-yl)-N,N-dimethyl-2,2-diphenylbutanamide | 61299-42-1 | C29H31ClN2O |
| VC0194958 | Brimonidine Related Compound (6-Aminoquinoxaline) | 6298-37-9 | C8H7N3 |
| VC0194959 | Brimonidine Tartrate | 70359-46-5 | C15H16BrN5O6 |
| VC0194974 | N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine | 91147-43-2 | C11H11N5 |